2-(1-naphthyl)-2-oxoethyl N-[(4-methylphenyl)sulfonyl]glycinate

• IUPAC Name: (2-naphthalen-1-yl-2-oxoethyl) 2-[(4-methylphenyl)sulfonylamino]acetate
• InChI: InChI=1S/C21H19NO5S/c1-15-9-11-17(12-10-15)28(25,26)22-13-21(24)27-14-20(23)19-8-4-6-16-5-2-3-7-18(16)19/h2-12,22H,13-14H2,1H3
• InChI Key: XHYPZVBWCCHONJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCC(=O)OCC(=O)C2=CC=CC3=CC=CC=C32
• Molecular Formula: C21H19NO5S
• Molecular Weight: 397.4 g/mol

Description

2-(1-naphthyl)-2-oxoethyl N-[(4-methylphenyl)sulfonyl]glycinate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(1-naphthyl)-2-oxoethyl N-[(4-methylphenyl)sulfonyl]glycinate is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes that are involved in cancer cell proliferation and the formation of beta-amyloid plaques in the brain, which are associated with Alzheimer's disease.
Biochemical and Physiological Effects
Studies have shown that 2-(1-naphthyl)-2-oxoethyl N-[(4-methylphenyl)sulfonyl]glycinate has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to reduce the formation of beta-amyloid plaques in the brains of animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(1-naphthyl)-2-oxoethyl N-[(4-methylphenyl)sulfonyl]glycinate is its versatility as a building block for the synthesis of various other compounds. However, one limitation is that it may be difficult to obtain in large quantities, which could limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-(1-naphthyl)-2-oxoethyl N-[(4-methylphenyl)sulfonyl]glycinate. One potential direction is the development of more efficient synthesis methods to obtain larger quantities of the compound. Another direction is the investigation of its potential applications in other fields, such as materials science and environmental science. Additionally, further studies are needed to fully understand its mechanism of action and potential therapeutic applications.
Conclusion
In conclusion, 2-(1-naphthyl)-2-oxoethyl N-[(4-methylphenyl)sulfonyl]glycinate is a versatile and promising compound that has potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and to develop more efficient synthesis methods.

Scientific Research Applications

2-(1-naphthyl)-2-oxoethyl N-[(4-methylphenyl)sulfonyl]glycinate has been studied extensively for its potential applications in various fields. In the field of organic chemistry, this compound has been used as a building block for the synthesis of various other compounds. In medicinal chemistry, it has been investigated for its potential as an anti-cancer agent and as a drug for the treatment of Alzheimer's disease.